4-[4-(4-Fluorophenyl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
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Overview
Description
4-[4-(4-Fluorophenyl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine, commonly known as FPTB, is a chemical compound that has received significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
FPTB acts as a potent and selective antagonist of the 5-HT2A receptor, which is involved in the regulation of various physiological and behavioral processes. By blocking the activation of this receptor, FPTB can modulate the activity of other neurotransmitter systems, such as dopamine and glutamate, which are implicated in the pathophysiology of various neuropsychiatric disorders.
Biochemical and Physiological Effects:
FPTB has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the improvement of synaptic plasticity. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
FPTB has several advantages for lab experiments, including its high potency and selectivity for the 5-HT2A receptor, its ability to cross the blood-brain barrier, and its favorable pharmacokinetic profile. However, it also has some limitations, such as its relatively short half-life and the need for specialized equipment and expertise for its synthesis and characterization.
Future Directions
There are several future directions for the research on FPTB, including the development of more potent and selective analogs, the investigation of its therapeutic potential in other neuropsychiatric disorders, and the elucidation of its molecular mechanism of action. Additionally, further studies are needed to explore the safety and efficacy of FPTB in humans and to determine its optimal dosing and administration regimen.
Conclusion:
In conclusion, FPTB is a promising chemical compound that has shown potential therapeutic applications in various neuropsychiatric disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied, and there are several future directions for its research. Further studies are needed to fully understand the therapeutic potential of FPTB and to develop safe and effective treatments for neuropsychiatric disorders.
Synthesis Methods
FPTB can be synthesized using a multi-step process that involves the reaction of 4-fluorophenylpiperazine with 2-aminothiophenol, followed by cyclization with 1,3-dibromo-5,5-dimethylhydantoin. The product is then purified and characterized using various analytical techniques.
Scientific Research Applications
FPTB has been extensively studied for its potential therapeutic applications in various diseases, including schizophrenia, depression, anxiety, and Alzheimer's disease. It has shown promising results in preclinical studies, demonstrating its ability to modulate neurotransmitter systems and improve cognitive function.
properties
Molecular Formula |
C20H21FN4S |
---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
4-[4-(4-fluorophenyl)piperazin-1-yl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine |
InChI |
InChI=1S/C20H21FN4S/c21-14-5-7-15(8-6-14)24-9-11-25(12-10-24)19-18-16-3-1-2-4-17(16)26-20(18)23-13-22-19/h5-8,13H,1-4,9-12H2 |
InChI Key |
HXNKQTWFEAKNTC-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(N=CN=C3S2)N4CCN(CC4)C5=CC=C(C=C5)F |
Canonical SMILES |
C1CCC2=C(C1)C3=C(N=CN=C3S2)N4CCN(CC4)C5=CC=C(C=C5)F |
Origin of Product |
United States |
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